Cas no 1240526-33-3 (3-amino-4-(piperidin-1-yl)-1λ?-thiolane-1,1-dione dihydrochloride)

• Product Name: 3-amino-4-(piperidin-1-yl)-1λ?-thiolane-1,1-dione dihydrochloride
• CAS No: 1240526-33-3
• MF: C₉H₁₉ClN₂O₂S
• MW: 254.777360200882
• CID: 4579819
• Update Time: 2025-06-07

3-amino-4-(piperidin-1-yl)-1λ?-thiolane-1,1-dione dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Amino-4-(piperidin-1-yl)-1lambda6-thiolane-1,1-dione Dihydrochloride
• 3-amino-4-(piperidin-1-yl)-1λ?-thiolane-1,1-dione dihydrochloride

• Inchi： 1S/C9H18N2O2S.ClH/c10-8-6-14(12,13)7-9(8)11-4-2-1-3-5-11;/h8-9H,1-7,10H2;1H
• InChI Key： JIKQWKLIKDBPQZ-UHFFFAOYSA-N
• SMILES： NC1CS(=O)(=O)CC1N1CCCCC1.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 3-amino-4-(piperidin-1-yl)-1λ?-thiolane-1,1-dione dihydrochloride

Introduction to 3-amino-4-(piperidin-1-yl)-1λ?-thiolane-1,1-dione dihydrochloride (CAS No. 1240526-33-3) and Its Emerging Applications in Chemical Biology

The compound 3-amino-4-(piperidin-1-yl)-1λ?-thiolane-1,1-dione dihydrochloride (CAS No. 1240526-33-3) represents a fascinating molecule with significant potential in the realm of chemical biology and pharmaceutical research. Its unique structural framework, featuring a thiolane core linked to an amino group and a piperidine moiety, positions it as a versatile scaffold for drug discovery and molecular innovation. This introduction delves into the compound's chemical properties, its synthetic considerations, and its relevance to contemporary research, emphasizing its role in addressing critical challenges in medicinal chemistry.

At the heart of this compound's appeal lies its bifunctional nature, which allows for diverse chemical modifications. The presence of both an amino group and a thiolane ring provides multiple points of interaction with biological targets. The thiolane scaffold, characterized by a sulfur atom bridging two carbon atoms, is known for its stability and reactivity, making it an attractive component in designing molecules that can undergo selective functionalization. This feature is particularly valuable in the development of enzyme inhibitors or substrates where precise control over reactivity is essential.

The piperidin-1-yl substituent further enhances the compound's pharmacological potential. Piperidine derivatives are widely recognized for their role in medicinal chemistry due to their ability to modulate biological pathways while maintaining favorable pharmacokinetic properties. The incorporation of this moiety into the 3-amino-4-(piperidin-1-yl)-1λ?-thiolane-1,1-dione dihydrochloride structure suggests that it may exhibit properties such as improved solubility, reduced toxicity, and enhanced binding affinity to biological targets. These attributes are increasingly important in the pursuit of next-generation therapeutics.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high precision. The combination of molecular docking simulations and quantum mechanical calculations has allowed for the rational design of derivatives with optimized bioactivity. In particular, studies have highlighted the potential of this compound as a scaffold for developing inhibitors targeting enzymes involved in metabolic pathways relevant to cancer and inflammation. The dihydrochloride salt form enhances its solubility, facilitating its use in both in vitro and in vivo experimental settings.

In the context of drug discovery, the versatility of 3-amino-4-(piperidin-1-yl)-1λ?-thiolane-1,1-dione dihydrochloride extends beyond its role as a standalone entity. It serves as a precursor for more complex molecules through strategies such as library synthesis or directed evolution. By leveraging its reactive sites—namely the amino group and the thiolane ring—chemists can generate libraries of analogs with tailored properties. This approach has been successfully applied in high-throughput screening campaigns to identify novel bioactive compounds.

The compound's relevance is further underscored by its application in studying protein-protein interactions (PPIs). PPIs are critical mediators of cellular processes and are often implicated in diseases such as Alzheimer's and cancer. The ability of 3-amino-4-(piperidin-1-yl)-1λ?-thiolane-1,1-dione dihydrochloride to modulate these interactions has been explored through both experimental and computational methods. Researchers have utilized it to develop probes that can disrupt harmful PPIs or stabilize beneficial ones, offering a new avenue for therapeutic intervention.

Another exciting application lies in its use as a chiral auxiliary or ligand in asymmetric synthesis. The thiolane ring can be selectively modified to introduce chirality at specific positions, enabling the synthesis of enantiomerically pure compounds with enhanced biological activity. This capability is particularly valuable in pharmaceutical development where enantiomeric purity can significantly impact efficacy and safety profiles.

The synthetic route to 3-amino-4-(piperidin-1-yl)-1λ?-thiolane-1,1-dione dihydrochloride also warrants discussion. Modern synthetic methodologies emphasize efficiency, sustainability, and scalability—principles that align with green chemistry initiatives. Recent reports detail protocols that minimize waste generation while maximizing yield through catalytic transformations or solvent-free reactions. Such advancements not only improve the economic viability of producing this compound but also contribute to environmental stewardship.

Future directions for research on this compound include exploring its potential as an antiviral agent or immunomodulator. Preliminary studies have suggested that modifications to its structure could enhance its ability to interfere with viral replication or modulate immune responses without compromising host cell function. These findings are particularly pertinent given the ongoing global emphasis on antiviral drug development.

In summary,3-amino-4-(piperidin-1-yl)-1λ?-thiolane-1,1-dione dihydrochloride (CAS No. 1240526-33-3) represents a promising entity with multifaceted applications across chemical biology and pharmaceutical research. Its unique structural features—combining a stable thiolane core with functional groups like an amino group and piperidine moiety—make it an ideal candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.